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Compound of Interest

Compound Name: Givinostat hydrochloride

Cat. No.: B1663653 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for Givinostat hydrochloride, a histone deacetylase

(HDAC) inhibitor.

Personal Protective Equipment (PPE)
When handling Givinostat hydrochloride, it is crucial to use appropriate personal protective

equipment to minimize exposure and ensure personal safety. The following table summarizes

the recommended PPE.
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Protection Type Required Equipment
Specifications and

Guidelines

Eye/Face Protection
Safety goggles with side-

shields

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[1][2][3][4]

Hand Protection
Compatible chemical-resistant

gloves

Gloves must be inspected prior

to use. Wash and dry hands

after handling.[1][2][3][4][5]

Skin and Body Protection
Impervious clothing/Protective

clothing

Wear appropriate protective

clothing to prevent skin

exposure.[2][3][4][6]

Respiratory Protection

Suitable

respirator/NIOSH/MSHA or

European Standard EN 149

approved respirator

Use in a well-ventilated place.

Avoid formation of dust and

aerosols.[2][3][4][5] If exposure

limits are exceeded, a full-face

respirator is recommended.[5]

Hazard Identification and First Aid
Givinostat hydrochloride presents several potential health hazards. Understanding these and

the appropriate first aid measures is critical.
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Hazard Type Description First Aid Measures

Ingestion Harmful if swallowed.[1]

Rinse mouth with water. Do

NOT induce vomiting. Call a

physician or Poison Control

Center immediately. Never

give anything by mouth to an

unconscious person.[2][5][6]

Inhalation

May be harmful if inhaled and

may cause respiratory tract

irritation.[1]

Move the person into fresh air.

If breathing is difficult, give

oxygen or artificial respiration.

Consult a physician.[1][5][6]

Skin Contact

May be harmful if absorbed

through the skin and may

cause skin irritation.[1]

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water.

Consult a doctor.[1][5][6]

Eye Contact May cause eye irritation.[1]

Rinse cautiously with water for

at least 15 minutes. Remove

contact lenses if present and

easy to do. Consult a doctor.[2]

[5][6]

Operational Plan for Safe Handling and Disposal
A systematic approach to handling and disposal is essential to maintain a safe laboratory

environment.

Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials such as strong oxidizing agents.[1][5] Recommended storage

temperatures can be as low as -20°C for long-term storage.[6]

Handling and Preparation:
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Work in a well-ventilated area, preferably in a chemical fume hood, to avoid the formation

and inhalation of dust and aerosols.[1][5]

Ensure an eyewash station and safety shower are readily accessible.[2][3][4][6]

Wash hands thoroughly after handling the compound.[1][2]

Do not eat, drink, or smoke in the handling area.[1][2]

In Case of Accidental Release:

Evacuate personnel to a safe area.[1][5]

Wear full personal protective equipment, including respiratory protection.[2][3][6]

Avoid dust formation.[1][5]

Prevent the substance from entering drains.[1][5]

For cleanup, sweep up and shovel the material.[1] Alternatively, absorb solutions with an

inert liquid-binding material.[2][3][6]

Collect the spilled material in a suitable, closed container for disposal.[5]

Disposal:

Dispose of the waste material in accordance with all federal, state, and local regulations.[1]

It is recommended to use a licensed professional waste disposal service.[1][5]

Contaminated packaging should be triple rinsed (or equivalent) and offered for recycling or

reconditioning, or disposed of in a sanitary landfill.[5]

Safe Handling Workflow for Givinostat
Hydrochloride
The following diagram illustrates the logical workflow for the safe handling of Givinostat
hydrochloride, from initial preparation to final disposal.
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Workflow for Safe Handling of Givinostat Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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